Cas no 1445951-86-9 (trans-tert-Butyl 4-hydroxy-3-(4-methoxybenzyl)piperidine-1-carboxylate)

• Product Name: trans-tert-Butyl 4-hydroxy-3-(4-methoxybenzyl)piperidine-1-carboxylate
• CAS No: 1445951-86-9
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 4605214
• Update Time: 2023-08-09

trans-tert-Butyl 4-hydroxy-3-(4-methoxybenzyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• trans-tert-Butyl 4-hydroxy-3-(4-methoxybenzyl)piperidine-1-carboxylate
• (3S,4S)-tert-butyl 4-hydroxy-3-(4-methoxybenzyl)piperidine-1-carboxylate
• trans-tert-Butyl4-hydroxy-3-(4-methoxybenzyl)piperidine-1-carboxylate
• tert-butyl (3S,4S)-4-hydroxy-3-[(4-methoxyphenyl)methyl]piperidine-1-carboxylate

• Inchi： 1S/C18H27NO4/c1-18(2,3)23-17(21)19-10-9-16(20)14(12-19)11-13-5-7-15(22-4)8-6-13/h5-8,14,16,20H,9-12H2,1-4H3/t14-,16-/m0/s1
• InChI Key： WMLRVFWCEIPDCZ-HOCLYGCPSA-N
• SMILES： O[C@H]1CCN(C(=O)OC(C)(C)C)C[C@@H]1CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.8
• Topological Polar Surface Area: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines